Cas no 168253-02-9 (1-Piperidinecarbonylchloride, 2-methyl-, (S)- (9CI))

1-Piperidinecarbonylchloride, 2-methyl-, (S)- (9CI) structure
168253-02-9 structure
Product Name:1-Piperidinecarbonylchloride, 2-methyl-, (S)- (9CI)
CAS No:168253-02-9
MF:C7H12ClNO
MW:161.629281044006
CID:111083
PubChem ID:45081356
Update Time:2025-04-18

1-Piperidinecarbonylchloride, 2-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarbonylchloride, 2-methyl-, (S)- (9CI)
    • (2S)-2-methylpiperidine-1-carbonyl chloride
    • 1-Piperidinecarbonyl chloride, 2-methyl-, (S)- (9CI)
    • DTXSID70664537
    • QMIKDOBDKNYLGB-LURJTMIESA-N
    • SCHEMBL15008286
    • (S)-2-Methyl-piperidine-1-carbonyl chloride
    • (5)-2-Methyl-piperidine-1-carbonyl chloride
    • 168253-02-9
    • Inchi: 1S/C7H12ClNO/c1-6-4-2-3-5-9(6)7(8)10/h6H,2-5H2,1H3/t6-/m0/s1
    • InChI Key: QMIKDOBDKNYLGB-LURJTMIESA-N
    • SMILES: ClC(N1CCCC[C@@H]1C)=O

Computed Properties

  • Exact Mass: 161.06086
  • Monoisotopic Mass: 161.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 20.3A^2

Experimental Properties

  • PSA: 20.31
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